Cas no 1428-32-6 ((2S)-3-hydroxy-2-(trifluoroacetamido)propanoic acid)

• Product Name: (2S)-3-hydroxy-2-(trifluoroacetamido)propanoic acid
• CAS No: 1428-32-6
• MF: C₅H₆F₃NO₄
• MW: 201.100652217865
• MDL: MFCD12795795
• CID: 4599190
• PubChem ID: 11217897
• Update Time: 2025-07-23

(2S)-3-hydroxy-2-(trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-3-hydroxy-2-(trifluoroacetamido)propanoic acid
• L-Serine, N-(trifluoroacetyl)- (9CI)

• MDL： MFCD12795795
• Inchi： 1S/C5H6F3NO4/c6-5(7,8)4(13)9-2(1-10)3(11)12/h2,10H,1H2,(H,9,13)(H,11,12)/t2-/m0/s1
• InChI Key： MNZSUGIBHJBDRX-REOHCLBHSA-N
• SMILES： C(O)(=O)[C@H](CO)NC(C(F)(F)F)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-3-hydroxy-2-(trifluoroacetamido)propanoic acid

Comprehensive Overview of (2S)-3-hydroxy-2-(trifluoroacetamido)propanoic acid (CAS No. 1428-32-6)

(2S)-3-hydroxy-2-(trifluoroacetamido)propanoic acid (CAS No. 1428-32-6) is a chiral organic compound with significant applications in pharmaceutical research and fine chemical synthesis. This compound, characterized by its hydroxy and trifluoroacetamido functional groups, is often utilized as a key intermediate in the development of bioactive molecules. Its unique structural features, including the S-configuration at the chiral center, make it valuable for enantioselective synthesis and drug design.

In recent years, the demand for chiral building blocks like (2S)-3-hydroxy-2-(trifluoroacetamido)propanoic acid has surged due to their role in creating targeted therapeutics. Researchers are particularly interested in its potential for designing enzyme inhibitors and peptide mimetics, aligning with trends in precision medicine and personalized healthcare. The compound’s trifluoroacetyl group enhances metabolic stability, a property highly sought after in prodrug development.

The synthesis of CAS No. 1428-32-6 often involves asymmetric catalysis or enzymatic resolution, reflecting advancements in green chemistry. This aligns with the growing emphasis on sustainable synthesis methods, a topic frequently searched in academic and industrial forums. Analytical techniques such as HPLC and NMR are critical for verifying the compound’s enantiomeric purity, a key concern for regulatory compliance in pharmaceutical manufacturing.

Beyond pharmaceuticals, (2S)-3-hydroxy-2-(trifluoroacetamido)propanoic acid finds niche applications in material science, particularly in designing biofunctional polymers. Its ability to modify surface properties makes it relevant for biocompatible coatings, a hot topic in medical device innovation. Users searching for “chiral modifiers for biomaterials” or “trifluoroacetyl derivatives in drug delivery” will find this compound of particular interest.

Safety and handling of CAS No. 1428-32-6 follow standard laboratory protocols, with no significant hazards reported under normal conditions. Its stability and solubility profile (water-soluble at physiological pH) further enhance its utility in biological assays. As the industry shifts toward AI-driven drug discovery, compounds like this are increasingly cataloged in digital chemical libraries for virtual screening.

In summary, (2S)-3-hydroxy-2-(trifluoroacetamido)propanoic acid exemplifies the intersection of chiral chemistry and applied life sciences. Its versatility addresses contemporary needs in drug development, biomaterials, and sustainable synthesis, making it a subject of ongoing research and commercial interest.